Cas no 27911-81-5 (1,4-Pentadien-3-one, 1-(4-hydroxyphenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,4-Pentadien-3-one, 1-(4-hydroxyphenyl)-5-(4-nitrophenyl)-
• CAS No: 27911-81-5
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 1432913
• Update Time: 2024-08-15

1,4-Pentadien-3-one, 1-(4-hydroxyphenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(4-hydroxyphenyl)-5-(4-nitrophenyl)-

• Inchi： 1S/C17H13NO4/c19-16(10-4-14-5-11-17(20)12-6-14)9-3-13-1-7-15(8-2-13)18(21)22/h1-12,20H
• InChI Key： YOOZKILJVBIFOV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C=C1)=CC(=O)C=CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 295.08449

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 494.0±40.0 °C(Predicted)
• PSA: 80.44
• pka: 9.70±0.30(Predicted)